1,2-Dichloro-3-ethynylbenzene

• CAS No.: 95385-82-3
• Molecular Formula: C8H4Cl2
• Molecular Weight: 171.02 g/mol
• IUPAC Name: 1,2-dichloro-3-ethynylbenzene
• InChI: InChI=1S/C8H4Cl2/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5H
• InChI Key: ZJBQVHITAJZERN-UHFFFAOYSA-N
• SMILES: C#CC1=C(C(=CC=C1)Cl)Cl

Description

1,2-Dichloro-3-ethynylbenzene is a chlorinated aromatic compound featuring two chlorine substituents at the 1- and 2-positions and an ethynyl group (-C≡CH) at the 3-position of the benzene ring. The ethynyl group introduces unique electronic and steric effects, distinguishing it from other halogenated benzene derivatives.

Comparison with Similar Compounds

Comparative Data Table

Compound	CAS Number	Substituents	Key Properties	EPA ID / STORET Codes
1,2-Dichlorobenzene	95-50-1	Cl (1,2)	High solvent volatility	16162
1,2-Dichloro-3-(CF₃)benzene	54773-19-2	Cl (1,2), CF₃ (3)	Electrophilic resistance	259-336-3
1,2,5-Trichloro-3-methylbenzene	56961-86-5	Cl (1,2,5), CH₃ (3)	High logP, pesticide intermediate	N/A
1-Ethyl-2-methylbenzene	611-14-3	C₂H₅ (1), CH₃ (2)	Environmental persistence	59857

Research Implications

• Reactivity: The ethynyl group in this compound facilitates Sonogashira coupling, unlike CF₃ or methyl analogs .
• Environmental Behavior : Chlorine and ethynyl groups may synergistically increase toxicity, warranting STORET monitoring akin to dichlorobenzenes .
• Synthetic Applications : Superior to methyl-substituted derivatives in constructing conjugated polymers due to sp-hybridized carbon .